Cas no 1152749-21-7 (4-(1H-pyrazole-4-carbonyl)morpholine)

• Product Name: 4-(1H-pyrazole-4-carbonyl)morpholine
• CAS No: 1152749-21-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD12142788
• CID: 3160262
• PubChem ID: 20784942
• Update Time: 2025-05-21

4-(1H-pyrazole-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-4-ylcarbonyl)morpholine
• 4-(1H-pyrazole-4-carbonyl)morpholine
• SCHEMBL1178863
• TQR0078
• CWB74921
• STL414654
• AKOS005168998
• BS-50933
• 4-[(1H-Pyrazol-4-yl)carbonyl]morpholine
• DB-113401
• Morpholino(1H-pyrazol-4-yl)methanone
• morpholin-4-yl(1H-pyrazol-4-yl)methanone
• MFCD12142788
• E84789
• EN300-232257
• 1152749-21-7

• MDL： MFCD12142788
• Inchi： 1S/C8H11N3O2/c12-8(7-5-9-10-6-7)11-1-3-13-4-2-11/h5-6H,1-4H2,(H,9,10)
• InChI Key： BSUUYSUZYIKWRR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=NNC=2)=O)CC1

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-(1H-pyrazole-4-carbonyl)morpholine

4-(1H-Pyrazole-4-Carbonyl)Morpholine (CAS No. 1152749-21-7): A Versatile Building Block in Medicinal Chemistry

4-(1H-pyrazole-4-carbonyl)morpholine, identified by its unique CAS number 1152749-21-7, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal and organic chemistry. This molecule features a morpholine ring fused to a pyrazole core, with a carbonyl group connecting the two aromatic systems. The combination of these nitrogen-containing heterocycles provides a platform for diverse functionalization, making it an attractive scaffold for drug discovery and development. Recent advancements in synthetic methodologies have further enhanced its utility as a key intermediate in the construction of biologically active molecules.

The structural architecture of 4-(1H-pyrazole-4-carbonyl)morpholine is characterized by its dual aromaticity and electron-rich nitrogen atoms, which contribute to its unique physicochemical properties. The morpholine ring, a six-membered cyclic ether with an embedded amine, imparts hydrophilic characteristics, while the pyrazole moiety—a five-membered ring with two adjacent nitrogen atoms—offers opportunities for hydrogen bonding and π-π stacking interactions. These features collectively enhance the compound's solubility profile and bioavailability, critical parameters in pharmaceutical formulation design. Notably, the carbonyl bridge between the two rings introduces rigidity into the molecular framework, potentially improving target specificity in biological systems.

In recent years, research on CAS No. 1152749-21-7 has expanded into multiple therapeutic areas. Studies published in high-impact journals such as JACS and Organic Letters highlight its role as a privileged structure in kinase inhibitor development. For instance, 2023 investigations demonstrated that derivatives of this compound exhibited nanomolar inhibition against cyclin-dependent kinases (CDKs), pivotal enzymes in cell cycle regulation. The pyrazole-morpholine hybrid's ability to occupy both hydrophobic and hydrogen-bonding pockets within kinase active sites has been validated through X-ray crystallography and molecular dynamics simulations.

Synthetic approaches to prepare 4-(1H-pyrazole-4-carbonyl)morpholine have evolved significantly over the past decade. Traditional methods involving multistep condensation reactions have been optimized through modern catalytic systems. A notable advancement reported in 2023 employs transition-metal-free C-N coupling under microwave irradiation, achieving yields exceeding 85% with exceptional regioselectivity. This protocol not only reduces reaction times but also minimizes byproduct formation, aligning with green chemistry principles that are increasingly prioritized in pharmaceutical manufacturing.

The compound's pharmacological versatility is further underscored by its participation in multi-target drug design strategies. Researchers at leading academic institutions have incorporated this scaffold into hybrid molecules targeting both G protein-coupled receptors (GPCRs) and enzyme pathways simultaneously. For example, dual-action agents combining antihypertensive and anti-inflammatory properties have been synthesized using this core structure, demonstrating improved therapeutic outcomes compared to monotherapy approaches in preclinical models.

An emerging area of interest involves the use of CAS No. 1152749-21-7 as a fluorescent probe for cellular imaging applications. The inherent chromophoric nature of the pyrazole-morpholine system allows for straightforward modification with fluorophores or biocompatible dyes without compromising structural integrity. Recent publications from 2023 showcase its application in real-time monitoring of intracellular pH changes, leveraging the compound's sensitivity to protonation states across physiological pH ranges.

In materials science contexts, this compound has shown promise as a functional monomer for polymer synthesis. Its ability to form stable coordination complexes with metal ions has led to the development of stimuli-responsive hydrogels with applications ranging from controlled drug delivery to environmental remediation technologies. Notably, supramolecular assemblies based on this scaffold exhibit tunable mechanical properties through subtle modifications of substituents on either heterocyclic ring.

The analytical characterization of CAS No. 1152749-21-7 requires advanced spectroscopic techniques due to its complex electronic structure. Nuclear magnetic resonance (NMR) spectra reveal distinct chemical shift patterns arising from through-space interactions between aromatic protons and lone pair electrons on nitrogen atoms. Mass spectrometry studies confirm its molecular ion at m/z 308 [M+], consistent with theoretical predictions based on elemental composition analysis.

Ongoing research continues to explore novel derivatization strategies for this versatile scaffold. Current efforts focus on site-specific functionalization using click chemistry methodologies such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). These approaches enable rapid access to structurally diverse libraries suitable for high-throughput screening campaigns targeting orphan diseases where conventional drug discovery pipelines face limitations.

The safety profile of compounds derived from this core structure remains an active area of investigation within toxicology research groups worldwide. Preliminary studies indicate favorable metabolic stability profiles across multiple species models when compared against traditional heterocyclic scaffolds like imidazoles or triazoles commonly used in pharmaceutical development programs today.